Cas no 1171896-58-4 (4-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one
• CAS No: 1171896-58-4
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6267878
• PubChem ID: 44089853
• Update Time: 2025-10-10

4-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one
• 1171896-58-4
• F5668-0298
• 1-mesityl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• AKOS005745792

• Inchi： 1S/C16H19N3O2/c1-9-5-10(2)15(11(3)6-9)19-8-13(7-14(19)20)16-17-12(4)18-21-16/h5-6,13H,7-8H2,1-4H3
• InChI Key： RODBITZNSJBPHZ-UHFFFAOYSA-N
• SMILES： O1C(C2CC(N(C3C(C)=CC(C)=CC=3C)C2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 285.148
• Monoisotopic Mass: 285.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.2A^2
• XLogP3: 2.5

Additional information on 4-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one

4-(3-Methyl-1,2,4-Oxadiazol-5-yl)-1-(2,4,6-Trimethylphenyl)Pyrrolidin-2-one: A Comprehensive Overview

4-(3-Methyl-1,2,4-Oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one, commonly referred to by its CAS number CAS No. 1171896-58-4, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of pyrrolidinone, a five-membered lactam ring, which forms the core structure of many bioactive molecules. The molecule's unique structure incorporates a 3-methyl-1,2,4-oxadiazole moiety and a 2,4,6-trimethylphenyl group, making it a versatile compound with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-(3-Methyl-1,2,4-Oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one involves a series of carefully designed organic reactions. The process typically begins with the preparation of the oxadiazole ring through cyclization reactions involving carbonyl compounds and nitrogen sources. The subsequent attachment of the 2,4,6-trimethylphenyl group is achieved via nucleophilic aromatic substitution or other coupling reactions. The final step involves the formation of the pyrrolidinone ring through intramolecular cyclization under controlled conditions. This multi-step synthesis highlights the compound's complexity and its potential as a building block for more intricate molecular architectures.

Recent studies have demonstrated that CAS No. 1171896-58-4 exhibits remarkable biological activity in vitro and in vivo. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy and neurodegenerative diseases. These findings underscore the compound's versatility and its potential to contribute to innovative therapeutic strategies.

In terms of applications beyond pharmacology, 4-(3-Methyl-1,2,4-Oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one has shown promise in agrochemicals as a plant growth regulator and pest control agent. Its ability to interact with specific receptors in plants and insects makes it an attractive candidate for sustainable agricultural solutions. Furthermore, its stability under various environmental conditions suggests that it could be used in formulations requiring long-term efficacy.

The structural features of this compound also make it an interesting subject for materials science research. The presence of electron-withdrawing groups such as the oxadiazole moiety enhances its electronic properties, potentially enabling its use in organic electronics or optoelectronic devices. Recent studies have explored its application as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate charge transport within these devices.

In conclusion, CAS No. 1171896-58-4, or 4-(3-Methyl-1,2,4-Oxadiazol-5-yli)-pyrrolidinone derivative, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activities position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, CAS No. 1171896-based compounds are likely to play an increasingly important role in advancing modern science and technology.